Cas no 2349680-28-8 ((2S)-2-{(benzyloxy)carbonylamino}-3-(4-chloropyridin-2-yl)propanoic acid)

• Product Name: (2S)-2-{(benzyloxy)carbonylamino}-3-(4-chloropyridin-2-yl)propanoic acid
• CAS No: 2349680-28-8
• MF: C₁₆H₁₅ClN₂O₄
• MW: 334.754303216934
• CID: 5619930
• PubChem ID: 165928929
• Update Time: 2025-11-04

(2S)-2-{(benzyloxy)carbonylamino}-3-(4-chloropyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28296240
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(4-chloropyridin-2-yl)propanoic acid
• 2349680-28-8
• (2S)-2-{(benzyloxy)carbonylamino}-3-(4-chloropyridin-2-yl)propanoic acid

• Inchi： 1S/C16H15ClN2O4/c17-12-6-7-18-13(8-12)9-14(15(20)21)19-16(22)23-10-11-4-2-1-3-5-11/h1-8,14H,9-10H2,(H,19,22)(H,20,21)/t14-/m0/s1
• InChI Key： MCTVILZGPXGPFB-AWEZNQCLSA-N
• SMILES： ClC1C=CN=C(C=1)C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.0720347g/mol
• Monoisotopic Mass: 334.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.5Ų

Additional information on (2S)-2-{(benzyloxy)carbonylamino}-3-(4-chloropyridin-2-yl)propanoic acid

Compound CAS No. 2349680-28-8: (2S)-2-{(benzyloxy)carbonylamino}-3-(4-chloropyridin-2-yl)propanoic acid

The compound (2S)-2-{(benzyloxy)carbonylamino}-3-(4-chloropyridin-2-yl)propanoic acid (CAS No. 2349680-28-8) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and chemical synthesis. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and pharmacokinetic properties. The molecule consists of a propanoic acid backbone with a chiral center at the second carbon atom, a benzyloxycarbonyl (Cbz) group attached to the nitrogen atom, and a 4-chloropyridin-2-yl substituent at the third carbon position. These structural features make it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in achieving desired therapeutic effects while minimizing adverse reactions. The (2S) configuration of this compound ensures optimal interactions with biological targets, such as enzymes or receptors, which are critical for its intended applications. For instance, researchers have demonstrated that the stereochemistry of similar compounds can significantly influence their binding affinity to specific protein targets, thereby affecting their efficacy and selectivity.

The benzyloxycarbonyl (Cbz) group is a well-known protecting group in peptide synthesis, often used to prevent unwanted side reactions during complex molecular constructions. In this compound, the Cbz group serves not only as a protective moiety but also as a functional group that can be selectively removed under specific conditions. This dual functionality makes the compound versatile in synthetic chemistry, enabling its use as an intermediate in the construction of more complex molecules.

The 4-chloropyridin-2-yl substituent introduces additional complexity to the molecule by incorporating a heterocyclic ring system with electron-withdrawing properties. This substituent enhances the compound's electronic characteristics, potentially influencing its reactivity and stability. Recent advancements in heterocyclic chemistry have shown that such substituents can significantly modulate the pharmacokinetic profiles of drugs, including absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for optimizing drug candidates in preclinical development.

From a synthetic perspective, the construction of (2S)-2-{(benzyloxy)carbonylamino}-3-(4-chloropyridin-2-yl)propanoic acid involves a series of carefully designed reactions that ensure high stereoselectivity and yield. Techniques such as asymmetric catalysis and enantioselective synthesis have been employed to construct the chiral center at the second carbon atom. These methods are critical for producing enantiomerically pure compounds, which are often required for biological testing and subsequent drug development.

Recent research has also explored the potential of this compound as a building block in medicinal chemistry. Its ability to act as both a precursor and a functionalized intermediate makes it valuable for constructing bioactive molecules with diverse pharmacological profiles. For example, derivatives of this compound have been investigated for their potential anti-inflammatory, antiviral, and anticancer activities. These studies underscore the importance of understanding the relationship between molecular structure and biological activity.

In terms of applications, (2S)-2-{(benzyloxy)carbonylamino}-3-(4-chloropyridin-2-yl)propanoic acid holds promise in several therapeutic areas. Its unique combination of stereochemistry and functional groups makes it an ideal candidate for exploring novel drug targets and mechanisms. For instance, researchers have reported that similar compounds can modulate enzyme activity or inhibit key signaling pathways involved in disease progression.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of this compound with various biological targets. These computational models provide valuable insights into its potential efficacy and selectivity, guiding further experimental studies. Such interdisciplinary approaches are increasingly being adopted to accelerate drug discovery and development processes.

In conclusion, (2S)-2-{(benzyloxy)carbonylamino}-3-(4-chloropyridin-2-yl)propanoic acid (CAS No. 2349680-28-8) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structure, stereochemistry, and functional groups make it an intriguing subject for both academic exploration and industrial applications. As research continues to uncover its full range of properties and applications, this compound is poised to play an important role in advancing our understanding of molecular design and drug development.